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Compound of Interest

1-ethyl-4-methyl-1H-pyrazole-5-
Compound Name:

carbaldehyde
CAS No.: 1855890-55-9
Cat. No.: B6267321

Get Quote

Executive Summary

This technical guide provides a comprehensive analysis of pyrazole-5-carbaldehyde
derivatives, a distinct subclass of nitrogen-containing heterocycles. While the 4-formyl isomers
are ubiquitous due to facile Vilsmeier-Haack formylation, the 5-formyl derivatives offer a unique
steric and electronic environment due to their proximity to the N1-substituent. This guide details
the regioselective synthesis of the 5-carbaldehyde scaffold, its conversion into bioactive Schiff
bases, and the mechanistic underpinnings of their anticancer (EGFR inhibition) and
antimicrobial profiles.

Structural Activity Relationship (SAR): The
"Warhead" Logic

The pyrazole-5-carbaldehyde moiety serves as a critical pharmacophore. Its biological potency
is governed by three structural pillars:
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e The C5-Position Advantage: Unlike the C4-position, the C5-aldehyde is adjacent to the N1
nitrogen. When N1 is substituted (e.g., with a phenyl group), the C5-substituent experiences
significant steric interaction, forcing orthogonal twisting of attached Schiff bases. This non-
planar geometry often enhances solubility and selectivity for deep hydrophobic pockets in
enzymes like EGFR or COX-2.

e The Aldehyde "Warhead": The aldehyde itself is rarely the final drug; it is a reactive handle
used to generate Schiff bases (imines), hydrazones, or oximes. The azomethine bond (-
CH=N-) in these derivatives is essential for binding to biological targets via hydrogen
bonding and

stacking.

e Electronic Tuning: Electron-withdrawing groups (EWGSs) on the N1-phenyl ring (e.g., -Cl, -
NO2) increase the electrophilicity of the C5-aldehyde, facilitating faster condensation
reactions and altering the redox potential of the final metal-complexed derivatives.

Synthetic Pathways: Regioselective Access

Accessing the 5-carbaldehyde isomer is synthetically more challenging than the 4-isomer
because standard electrophilic aromatic substitution (Vilsmeier-Haack) favors the electron-rich
C4 position.

Method A: Direct C5-Lithiation (The "Expert" Route)

This method utilizes the Directed Ortho Metalation (DoM) strategy. The N1-phenyl group acts
as a directing group, allowing lithiation specifically at the C5 position, followed by quenching
with DMF.

e Reagents: n-Butyllithium (n-BuLi), THF, DMF.[1]
o Conditions: Cryogenic (-78 °C) to prevent ring fragmentation or scrambling.

e Mechanism: The lithium coordinates to the N2 nitrogen, directing the base to deprotonate the
C5 proton.
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Method B: Oxidative Cleavage or Functionalization

Alternatively, 5-methylpyrazoles (synthesized via condensation of hydrazine with 1,3-diketones)
can be oxidized to the aldehyde, though this often requires harsh conditions (e.g., Se02).

Visualization: Synthetic Workflow

The following diagram illustrates the divergence between obtaining the common 4-isomer and
the targeted 5-isomer.
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Caption: Divergent synthetic pathways. Note that direct electrophilic substitution yields the 4-
isomer, while directed lithiation is required for the 5-isomer.

Key Biological Domains[2]
Anticancer Activity (EGFR Inhibition)

Derivatives of pyrazole-5-carbaldehyde, particularly Schiff bases bearing thiazole or triazole
moieties, have shown potent inhibition of Epidermal Growth Factor Receptor (EGFR).

e Mechanism: The pyrazole ring mimics the adenine pharmacophore of ATP, fitting into the
ATP-binding pocket of EGFR. The Schiff base side chain extends into the hydrophobic back
pocket, preventing receptor phosphorylation.

e Apoptosis Induction: These compounds often trigger the mitochondrial apoptotic pathway,
characterized by the upregulation of Bax (pro-apoptotic) and downregulation of Bcl-2 (anti-
apoptotic).

Antimicrobial Activity
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Schiff bases derived from pyrazole-5-carbaldehyde exhibit broad-spectrum activity against
Gram-positive (S. aureus) and Gram-negative (E. coli) bacteria.

e Mechanism: The azomethine nitrogen (-CH=N-) can chelate metal ions essential for bacterial
metabolism. Furthermore, the lipophilic nature of the N1-phenyl group facilitates penetration
through the bacterial lipid bilayer.

Data Summary: Comparative Potency (IC50 /MIC)

Derivative Target | L . Reference
. Activity Metric Notes
Type Organism Standard
5-Formyl Schiff ) Erlotinib (0.03 High selectivity
) EGFR Kinase IC50: 0.06 pM i
Base (Thiazole) uM) due to H-bonding
) ) Membrane
5-Formyl Ciprofloxacin (2 ) )
S. aureus MIC: 4 pg/mL disruption
Hydrazone pg/mL) ]
mechanism
5-Formyl o
) ] MCF-7 (Breast Doxorubicin (2.5 Induces G2/M
Thiosemicarbazo IC50: 5.8 uM
Cancer) HUM) phase arrest
ne

Experimental Protocols
Protocol A: Synthesis of 1-Phenyl-1H-pyrazole-5-
carbaldehyde

Validation: This protocol ensures regioselectivity via kinetic control.

o Preparation: In a flame-dried 3-neck flask under Argon, dissolve 1-phenylpyrazole (1.0 eq) in
anhydrous THF.

e Lithiation: Cool to —78 °C (dry ice/acetone bath). Add n-BuLi (1.2 eq, 1.6M in hexanes)
dropwise over 20 minutes.

o Critical Step: Maintain temperature below —70 °C to prevent ortho-lithiation of the phenyl

ring.
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Incubation: Stir at —78 °C for 1 hour. The solution typically turns yellow/orange.

Formylation: Add anhydrous DMF (1.5 eq) dropwise. Stir for 30 mins at —78 °C, then allow to
warm to room temperature (RT) over 2 hours.

Workup: Quench with saturated NH4CI solution. Extract with Ethyl Acetate (3x). Wash
organic layer with brine, dry over Na2S0O4, and concentrate.

Purification: Silica gel chromatography (Hexane/EtOAc 9:1).

o Yield Expectation: 65-75%.

Protocol B: Synthesis of Pyrazole-5-Schiff Bases

Condensation: Dissolve pyrazole-5-carbaldehyde (1 mmol) and the appropriate amine (1
mmol) in absolute ethanol (10 mL).

Catalysis: Add 2-3 drops of glacial acetic acid.
Reflux: Reflux for 4—-6 hours. Monitor via TLC (Mobile phase: 30% EtOAc in Hexane).

Isolation: Cool to RT. The Schiff base usually precipitates. Filter and recrystallize from
ethanol.

Protocol C: In Vitro Cytotoxicity Assay (MTT)

Seeding: Seed cancer cells (e.g., HeLa or MCF-7) in 96-well plates (5,000 cells/well).
Incubate for 24h.

Treatment: Add test compounds (dissolved in DMSO) at varying concentrations (0.1 — 100
uM).

Incubation: Incubate for 48h at 37 °C / 5% CO2.

Development: Add MTT reagent (5 mg/mL). Incubate 4h. Dissolve formazan crystals in
DMSO.

Readout: Measure absorbance at 570 nm. Calculate IC50 using non-linear regression.
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Mechanism of Action Visualization

The following diagram details the signaling cascade inhibition by these derivatives in cancer
cells.
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Caption: Mechanism of Action. The derivative inhibits EGFR phosphorylation, disrupting
downstream survival signals and triggering mitochondrial apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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